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Compound of Interest

Compound Name: Terephthalonitrile

Cat. No.: B052192 Get Quote

The safe and compliant disposal of terephthalonitrile is a critical aspect of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to manage terephthalonitrile
waste effectively. Adherence to these protocols is vital to minimize risks and ensure compliance

with regulatory standards.

Immediate Safety and Handling Precautions
Before handling terephthalonitrile for disposal, it is imperative to be aware of its hazards.

Terephthalonitrile is a solid, off-white powder that can cause skin and serious eye irritation.[1]

[2][3][4] It may also cause respiratory irritation.[4] A significant hazard is the potential for fine

dust to form an explosive mixture with air.[2][4]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use eye protection, such as safety glasses or goggles.[1][2]

Respiratory Protection: If dust or aerosol will be generated, use a local exhaust or

appropriate respiratory protection.[1]

Lab Coat: A lab coat should be worn to prevent skin contact.
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Step-by-Step Disposal Procedure
The primary method for disposing of terephthalonitrile is through an approved hazardous

waste disposal plant.[2][4]

Waste Identification and Segregation:

Clearly label any container with "Hazardous Waste" and the full chemical name,

"Terephthalonitrile." Do not use abbreviations.

Store terephthalonitrile waste separately from incompatible materials, which include

strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][3][4]

Container Management:

Use a suitable, sealable, and compatible container for waste collection. Keep the

container tightly closed except when adding waste.[2][5][6]

Ensure the exterior of the waste container is clean and free of contamination.[7]

Disposal of Unused or Contaminated Terephthalonitrile:

For disposal, it is recommended to consult your local, state, and federal environmental

regulations.

One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber

system. This should only be performed by a licensed hazardous waste disposal company.

Disposal of Empty Containers:

Empty containers that held terephthalonitrile must be treated as hazardous waste.

Triple-rinse the container with a suitable solvent.[5][8]

Collect the rinsate (the solvent used for rinsing) and dispose of it as hazardous waste

along with the chemical.[5][6][8]
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After triple-rinsing and air-drying, the container may be disposed of in the regular trash,

with the label removed or defaced.[5][6]

Spill and Leak Cleanup:

In the event of a spill, avoid creating dust.[2][3][4]

Carefully sweep or shovel the spilled solid into a suitable, closed container for disposal.[2]

Wash the spill area thoroughly.

Quantitative Data for Terephthalonitrile
The following table summarizes key quantitative data for terephthalonitrile, which is essential

for safety assessments and handling procedures.

Property Value Source(s)

Physical State Solid, Crystal - Powder [1]

Appearance White / Off-white [1][2]

CAS Number 623-26-7 [1][2]

Molecular Formula C₈H₄N₂ [1]

Melting Point 222 - 228 °C (431.6 - 442.4 °F) [1][2]

Vapor Pressure 2.5 hPa @ 100 °C [2]

Acute Toxicity (Oral) LD50: >5000 mg/kg (rat)

Acute Toxicity (IPR) LD50: 699 mg/kg (mouse) [1]

Experimental Protocols and Workflows
Workflow for Terephthalonitrile Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper

disposal of terephthalonitrile waste in a laboratory setting.
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Terephthalonitrile Disposal Workflow

Waste Generation & Identification

Segregation & Storage

Disposal Path

Terephthalonitrile Waste Generated
(Unused chemical, contaminated labware, spill residue)

Label as 'Hazardous Waste: Terephthalonitrile'

Store in a sealed, compatible container

Segregate from incompatibles:
- Strong acids
- Strong bases

- Strong oxidizing agents
- Strong reducing agents

Is the container empty?

Triple-rinse container with
appropriate solvent

Yes

Arrange for pickup by an
approved hazardous waste disposal company

No

Collect rinsate as hazardous waste

Dispose of rinsed container in
regular trash (label removed)

Incineration in an approved facility
(with afterburner and scrubber)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of terephthalonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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